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Introduction
Dodecylamine, a primary aliphatic amine, finds application in various industrial processes,

including as a corrosion inhibitor, flotation agent, and chemical intermediate. Its potential

release into the environment necessitates a thorough understanding of its environmental fate

and degradation pathways. This technical guide provides a comprehensive overview of the

current scientific knowledge regarding the environmental distribution, abiotic and biotic

degradation, and analytical methodologies for dodecylamine.

Environmental Distribution and Transport
The environmental distribution of dodecylamine is primarily governed by its physicochemical

properties, which dictate its partitioning between air, water, soil, and sediment.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₂H₂₇N

Molecular Weight 185.35 g/mol [1]

Water Solubility
78 mg/L (at 25 °C and pH

11.8)
[1]

Vapor Pressure 8.05 x 10⁻³ mm Hg (at 25 °C) [1]

pKa 10.63 [1]

Log Kow (Octanol-Water

Partition Coefficient)
4.76 (estimated)

Koc (Soil Organic Carbon-

Water Partitioning Coefficient)
9,300 (estimated) [1]

BCF (Bioconcentration Factor) 2,400 (estimated) [1]

Environmental Fate Summary
Dodecylamine's high estimated soil organic carbon-water partitioning coefficient (Koc) of

9,300 suggests that it is expected to be immobile in soil[1]. Due to its pKa of 10.63,

dodecylamine will exist predominantly in its protonated form in most environmental matrices

(pH 5-9), further limiting its volatilization from moist soil and water surfaces[1]. The estimated

bioconcentration factor (BCF) of 2,400 indicates a very high potential for bioconcentration in

aquatic organisms[1].

Abiotic Degradation
Abiotic degradation processes contribute to the transformation of dodecylamine in the

environment, primarily through atmospheric photooxidation.

Atmospheric Degradation
In the atmosphere, vapor-phase dodecylamine is degraded by reaction with photochemically-

produced hydroxyl radicals[1]. The estimated atmospheric half-life for this reaction is

approximately 8.4 hours, based on a rate constant of 4.6 x 10⁻¹¹ cm³/molecule-sec at 25 °C[1].
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Hydrolysis
Given the stability of the C-N bond in aliphatic amines, hydrolysis is not expected to be a

significant degradation pathway for dodecylamine under typical environmental pH conditions

(pH 4-9).

Biodegradation
Biodegradation is the primary mechanism for the removal of dodecylamine from soil and

aquatic environments. Both aerobic and anaerobic microorganisms have been shown to

degrade long-chain alkylamines.

Aerobic Biodegradation
Studies have demonstrated that dodecylamine is susceptible to aerobic biodegradation. In a

ready biodegradability test (Closed Bottle test, OECD 301D), approximately 80% of

dodecylamine was degraded within one week[2][3]. Another study using an activated sludge

inoculum showed 60% of the theoretical biochemical oxygen demand (BOD) was reached

within a 12-day incubation period for a 30 ppm dodecylamine solution[1]. However, at a higher

concentration of 100 ppm, no biodegradation was observed over the same period, suggesting

potential toxicity at elevated concentrations[1].

Anaerobic Biodegradation
Anaerobic degradation of dodecylamine has also been observed. Pseudomonas stutzeri, a

denitrifying bacterium, has been shown to utilize dodecylamine as a growth substrate at low

concentrations (0.1 mM). At higher concentrations (0.5 mM), dodecylamine exhibited toxicity

to the bacterium.

Biodegradation Pathway
The microbial degradation of dodecylamine is initiated by the oxidation of the terminal amine

group, a reaction catalyzed by an amine dehydrogenase. This leads to the formation of

dodecanal, which is subsequently oxidized to dodecanoic acid by an aldehyde dehydrogenase.

The resulting fatty acid then enters the β-oxidation pathway for complete mineralization to

carbon dioxide, water, and inorganic nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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